1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-2-(2,4,5-trichlorophenoxy)ethanone
• InChI: InChI=1S/C13H15Cl3N2O2/c1-17-2-4-18(5-3-17)13(19)8-20-12-7-10(15)9(14)6-11(12)16/h6-7H,2-5,8H2,1H3
• InChI Key: BRIYCJUKJVUICP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C13H15Cl3N2O2
• Molecular Weight: 337.6 g/mol

Description

1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as MTPP and has been extensively studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine involves the inhibition of acetylcholinesterase and butyrylcholinesterase. These enzymes are responsible for the breakdown of acetylcholine, which is a neurotransmitter involved in various physiological processes such as memory, learning, and muscle contraction. By inhibiting these enzymes, 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine increases the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine has been shown to exhibit inhibitory activity against acetylcholinesterase and butyrylcholinesterase in vitro. In animal studies, it has been shown to improve cognitive function and memory retention. It has also been shown to have antioxidant activity and to protect against oxidative stress-induced damage in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine in lab experiments is its inhibitory activity against acetylcholinesterase and butyrylcholinesterase, which makes it a potential candidate for the treatment of neurological disorders. However, one of the limitations is that it has not been extensively studied in vivo, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the study of 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine. One potential direction is to further investigate its potential as a treatment for neurological disorders such as Alzheimer's disease. Another direction is to study its antioxidant activity and its potential use in protecting against oxidative stress-induced damage in the brain. Additionally, further studies are needed to establish its safety and efficacy in humans.

Synthesis Methods

The synthesis of 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine involves the reaction of 1-methylpiperazine with 2,4,5-trichlorophenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an organic solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine.

Scientific Research Applications

1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine has been studied for its potential use in scientific research applications such as drug discovery and development. It has been shown to exhibit inhibitory activity against certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This activity makes 1-methyl-4-[(2,4,5-trichlorophenoxy)acetyl]piperazine a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.